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Compound of Interest

Compound Name: 7-(4-Nitrophenyl)heptanoic acid

CAS No.: 66147-99-7

Cat. No.: B3330076

Get Quote

Executive Summary & Chemical Identity
7-(4-Nitrophenyl)heptanoic acid (CAS: 66147-99-7) is a functionalized fatty acid derivative

characterized by a seven-carbon aliphatic chain terminating in a carboxylic acid at one end and

a para-substituted nitrophenyl group at the other.[1] This bifunctional molecule serves as a

critical intermediate in the synthesis of histone deacetylase (HDAC) inhibitors and as a

lipophilic linker in proteolysis-targeting chimeras (PROTACs).

Its structural uniqueness lies in the balance between the lipophilic heptamethylene tether and

the electron-withdrawing nitro group, which acts as a masked aniline precursor.
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Property Value / Description Source/Prediction

CAS Number 66147-99-7 MolCore [1]

Molecular Formula C₁₃H₁₇NO₄ Calculated

Molecular Weight 251.28 g/mol Calculated

IUPAC Name
7-(4-Nitrophenyl)heptanoic

acid
IUPAC

LogP (Predicted) ~3.2 - 3.5 Lipophilic (XLogP3)

pKa (Acid) ~4.75 Typical Carboxylic Acid

H-Bond Donors/Acceptors 1 / 4 Structural Analysis

Appearance Pale yellow to off-white solid Analogous Nitro-acids

Structural Analysis & Electronic Properties
The molecule consists of three distinct domains, each governing its reactivity and biological

interaction:

The Head Group (Carboxylic Acid): Provides water solubility (at high pH) and serves as the

attachment point for amide coupling reactions.

The Linker (Heptamethylene Chain): A flexible C7 hydrophobic spacer. Its length (approx. 9-

10 Å) is critical for spanning the hydrophobic channel of enzymes like HDACs.

The Tail Group (4-Nitrophenyl):

Electronic Effect: The nitro group (-NO₂) is a strong electron-withdrawing group (EWG),

deactivating the phenyl ring toward electrophilic aromatic substitution.

Synthetic Utility: It serves as a "masked" amine. Reduction yields 7-(4-

aminophenyl)heptanoic acid, a key pharmacophore.

Graphviz: Structural Connectivity & Pharmacophore
Map
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Caption: Functional decomposition of 7-(4-Nitrophenyl)heptanoic acid showing the electronic

and steric zones.

Synthesis Protocols
Two primary routes exist for synthesizing this compound.[2][3][4][5][6] Method A is the classical

industrial route (cost-effective but lower regioselectivity), while Method B is the precision route

(higher cost, perfect regiocontrol).

Method A: Classical Nitration (Industrial Route)
This method involves the direct nitration of 7-phenylheptanoic acid.

Precursor: 7-Phenylheptanoic acid (CAS 40228-90-8).

Challenge: Controlling the ortho/para ratio. The long alkyl chain sterically favors the para

position (~60-70%), but ortho isomers must be removed.

Protocol:

Dissolution: Dissolve 7-phenylheptanoic acid (1.0 eq) in concentrated H₂SO₄ at 0°C.

Nitration: Dropwise addition of fuming HNO₃ (1.1 eq) maintaining temp < 5°C.

Quenching: Pour onto crushed ice.

Purification: Recrystallization from Ethanol/Water. The para-isomer is less soluble and

crystallizes first.
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Method B: Precision Cross-Coupling (Heck Reaction)
This route guarantees the para-substitution pattern by building the molecule from pre-

functionalized blocks.

Precursors: 1-Iodo-4-nitrobenzene + 6-Heptenoic acid.

Catalyst: Pd(OAc)₂ / PPh₃.

Protocol:

Coupling: Combine 1-iodo-4-nitrobenzene (1.0 eq), 6-heptenoic acid (1.2 eq), Pd(OAc)₂ (5

mol%), and Et₃N (2.0 eq) in DMF. Heat to 80°C for 12h.

Intermediate: Isolates (E)-7-(4-nitrophenyl)hept-6-enoic acid.

Selective Reduction: Hydrogenation of the alkene without reducing the nitro group.

Reagent: Diimide (generated in situ from hydrazine/H₂O₂) or Wilkinson's Catalyst

(RhCl(PPh₃)₃) under H₂. Note: Standard Pd/C + H₂ will reduce the nitro group to an amine.

Graphviz: Synthetic Pathways Comparison
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Caption: Comparison of Classical Nitration (Method A) vs. Precision Heck Coupling (Method B).

Analytical Characterization
To validate the structure, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)[9]
¹H NMR (400 MHz, CDCl₃):

δ 8.15 (d, J=8.5 Hz, 2H): Protons ortho to Nitro group (Deshielded).

δ 7.35 (d, J=8.5 Hz, 2H): Protons meta to Nitro group.

δ 2.75 (t, 2H): Benzylic -CH₂- (Ar-CH₂-).
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δ 2.35 (t, 2H): α-Carbon to Acid (-CH₂-COOH).

δ 1.65 (m, 4H): β-Carbons.

δ 1.38 (m, 4H): Bulk methylene chain.

¹³C NMR:

Carbonyl: ~180 ppm.

Aromatic C-NO₂: ~146 ppm.

Aromatic C-Alkyl: ~150 ppm.

Mass Spectrometry (MS)
Ionization: ESI (Negative Mode) is preferred for carboxylic acids.

Molecular Ion: [M-H]⁻ = 250.27 m/z.

Fragment: Loss of CO₂ (M-44) often observed.

Applications in Drug Development[6]
HDAC Inhibitor Precursor: The 7-carbon chain is the optimal length for zinc-binding groups to

reach the catalytic site of Histone Deacetylases. This molecule is reduced to the aniline,

which is then coupled to form benzamides (Class I HDAC selective).

PROTAC Linkers: The lipophilic chain serves as a "spacer" in Proteolysis Targeting

Chimeras, connecting an E3 ligase ligand to a target protein ligand.

Hapten Synthesis: Used in immunology to conjugate nitro-aromatics to carrier proteins

(BSA/KLH) to generate antibodies against specific drug metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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